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Compound of Interest

Compound Name:
3-Cyano-2,4-

dichlorobenzaldehyde

CAS No.: 2145093-86-1

Cat. No.: B6297711

Get Quote

Executive Safety Summary
Core Hazard: This compound is a halogenated aromatic nitrile. It presents a dual hazard

profile: potential cyanide release under acidic conditions (reactivity) and significant aquatic

toxicity (persistence).

Immediate Action: Segregate from acids and oxidizers.

Disposal Path:High-Temperature Incineration via a licensed hazardous waste contractor. DO

NOT treat via drain disposal or standard trash.

Chemical Profile & Hazard Identification
Understanding the molecular structure is prerequisite to safe disposal. The "Cyano" (nitrile)

group attached to the halogenated ring creates specific compatibility constraints.
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Parameter Data Operational Implication

Chemical Name
3-Cyano-2,4-

dichlorobenzaldehyde
Primary identifier for manifests.

CAS Number 2145093-86-1

Use for waste profiling (Note:

Verify against vendor SDS as

isomers vary).

Physical State Solid (Crystalline Powder)
Dust control is critical during

transfer.

Primary Hazards
Acute Toxicity, Skin Corrosion

(1B), Aquatic Chronic (2)

Requires full PPE (Tyvek,

Nitrile gloves, Respirator).[1]

Reactivity Acid-Sensitive (Nitrile Group)

CRITICAL: Contact with strong

acids may release Hydrogen

Cyanide (HCN) gas.

Waste Class Halogenated Organic / Toxic
Requires specific

"Halogenated" waste stream.

Operational Disposal Protocol
A. Waste Characterization & Segregation
The most common error in disposing of nitriles is mixing them with acidic waste streams (e.g.,

spent nitration mixtures or acid digests).

Rule 1: Designate a specific waste container labeled "TOXIC - HALOGENATED ORGANIC -

NITRILE".

Rule 2: pH Control. Ensure the waste container is neutral or slightly alkaline (pH 8-10) to

stabilize the nitrile group.

Rule 3: Solid waste (contaminated gloves, weighing boats) must be double-bagged in

chemically resistant polyethylene bags.[1]

B. Laboratory Scale Disposal (Small Quantity < 100g)
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Solubilization (Liquid Waste): If the material is in solution (e.g., DCM or Ethyl Acetate), pour

into the Halogenated Solvent Waste carboy.[1]

Constraint: Verify the carboy does not contain concentrated acids.

Solid Waste:

Place the solid substance in a screw-top jar (glass or HDPE).

Label clearly with the full chemical name and hazard warning ("Toxic Solid").

Place this jar inside the larger solid hazardous waste drum.

C. Decision Logic: Waste Stream Selection
The following logic gate ensures the material enters the correct destruction pathway.
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Waste Generation:
3-Cyano-2,4-dichlorobenzaldehyde

Physical State?

Solid / Powder

Liquid / Solution

Stream B:
Solid Toxic Waste (Incineration)

Contaminated with Acids?

Neutralize with
Dilute Base (NaHCO3)

Yes (Risk of HCN)

Solvent Type?

No

Stream A:
Halogenated Organic Waste

Contains Halogens (DCM, Chloroform)
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Figure 1: Decision tree for segregating 3-Cyano-2,4-dichlorobenzaldehyde waste streams.

Spill Response & Decontamination
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In the event of a spill, the priority is preventing dust inhalation and environmental release.[1][2]

Required PPE:

Double Nitrile Gloves (0.11 mm min thickness).

N95 or P100 Particulate Respirator (if powder is loose).

Safety Goggles.[3][4]

Protocol:

Isolate: Evacuate the immediate area (radius 5m) if dust is airborne.

Contain: Cover the spill with a damp paper towel or oil-impregnated sweeping compound to

suppress dust. DO NOT dry sweep.

Collect:

Scoop the damp material into a wide-mouth jar.

Wipe the surface with a mild alkaline solution (1% Sodium Carbonate) to ensure any trace

nitrile is stabilized.

Rinse the area with water and collect the rinsate as Halogenated Liquid Waste.

Disposal: Label the collected waste as "Spill Debris: Toxic/Corrosive/Nitrile".

Spill Detected 1. Isolate Area
(Stop Ventilation if possible)

2. Don PPE
(Double Gloves, P100 Mask)

3. Dust Suppression
(Cover with Damp Absorbent)

4. Collect & Bag
(Do NOT Dry Sweep)

5. Surface Decon
(1% Na2CO3 Wash) 6. Hazardous Waste Tagging

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow for solid toxic nitriles.[1]

Regulatory Compliance (RCRA)
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While this specific compound may not have a dedicated "U" or "P" list code (unless specified by

local statutes), it triggers the following RCRA Characteristic Waste codes due to its functional

groups:

D003 (Reactivity):Potential assignment if the specific waste stream is capable of generating

toxic gases (HCN) when mixed with water or acid. Always profile as "Reactive - Cyanide" to

be safe unless testing proves otherwise.

Halogenated Solvents (F-List): If dissolved in spent methylene chloride or chloroform, it

adopts the F001/F002 codes of the solvent.[1]

Documentation Requirement: Ensure the waste manifest explicitly lists "Organic Nitrile" and

"Chlorinated Benzene Derivative". This alerts the incineration facility to manage Nitrogen Oxide

(NOx) and Dioxin emissions during thermal destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pasteur.epa.gov/uploads/10.23719/1518697/waste_code_definitions.pdf
https://www.chemicalbook.com/msds/2-4-dichlorobenzaldehyde.pdf
https://www.benchchem.com/product/b6297711/docs?utm_src=pdf-body#3-cyano-2-4-dichlorobenzaldehyde-disposal-safety-protocol
https://pasteur.epa.gov/uploads/10.23719/1518697/waste_code_definitions.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichlorobenzaldehyde
https://pasteur.epa.gov/uploads/10.23719/1518697/waste_code_definitions.pdf
https://www.chemicalbook.com/msds/2-4-dichlorobenzaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dichlorobenzaldehyde
https://www.cdhfinechemical.com/images/product/msds/10_2016498360_2,4-DICHLOROBENZALDEHYDE-CASNO-874-42-0-MSDS.pdf
https://pasteur.epa.gov/uploads/10.23719/1518697/waste_code_definitions.pdf
https://www.benchchem.com/product/b6297711?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6297711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. pasteur.epa.gov [pasteur.epa.gov]

2. chemicalbook.com [chemicalbook.com]

3. lobachemie.com [lobachemie.com]

4. angenechemical.com [angenechemical.com]

5. 2,4-Dichlorobenzaldehyde | C7H4Cl2O | CID 13404 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [3-Cyano-2,4-dichlorobenzaldehyde: Disposal & Safety
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6297711/docs#3-cyano-2-4-dichlorobenzaldehyde-
disposal-safety-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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